molecular formula C9H9NO3 B1345562 Methyl nicotinoylacetate CAS No. 54950-20-8

Methyl nicotinoylacetate

Cat. No.: B1345562
CAS No.: 54950-20-8
M. Wt: 179.17 g/mol
InChI Key: JUQKVXRLRKKRPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl nicotinoylacetate (MNA) is a naturally occurring compound found in the plant Nicotiana tabacum, commonly known as tobacco. It is a derivative of nicotine and is used in a variety of scientific and medical applications. MNA is an important molecule in the field of biochemistry, as it has many biochemical and physiological effects on living organisms.

Scientific Research Applications

Antinociceptive Activity

Methyl nicotinate, a derivative of nicotinic acid, has shown effective peripheral and central antinociceptive activity in mice. This compound reduced the number of writhes induced by acetic acid and prolonged the reaction latency to thermally-induced pain, suggesting its potential in pain management (Erharuyi et al., 2015).

Enhancement of Peripheral Blood Collection

Local application of methyl nicotinate solution has been investigated as a method to improve peripheral blood collection, especially for patients with venous blood collection phobia or difficulty in providing venous blood samples. This treatment did not significantly change the proportions of different blood cells, indicating its safety and reliability (Zhu et al., 2022).

Vasodilation in Diabetic Neuropathy

The vasodilation induced by topical application of methyl nicotinate has been compared to the vasodilatory response to acetylcholine and sodium nitroprusside in diabetic neuropathic patients. Methyl nicotinate induced skin vasodilation comparable to the maximal vasodilation by these other agents, potentially useful for increasing blood flow and preventing diabetic foot problems (Caselli et al., 2003).

Metabolic Methylation Sink in Cancer

Nicotinamide N-methyltransferase (NNMT) uses methyl units from S-adenosyl methionine to produce 1-methylnicotinamide, leading to an altered epigenetic state in cancer cells. This highlights a direct link between metabolic enzyme deregulation and changes in the methylation landscape of cancer cells, suggesting a potential target for therapy (Ulanovskaya et al., 2013).

Regulation of Hepatic Nutrient Metabolism

NNMT, by methylating nicotinamide to produce N1-methylnicotinamide (MNAM), has emerged as a metabolic regulator in the liver. This enzyme plays a role in altering glucose and cholesterol metabolism, with MNAM supplementation showing benefits in reducing serum and liver cholesterol levels in mice (Hong et al., 2015).

Pharmacogenetics Research

The NIH Pharmacogenetics Research Network focuses on correlating drug responsewith genetic variation, including drugs used to treat conditions such as nicotine addiction. This research could be relevant for understanding the genetic factors influencing the response to compounds like methyl nicotinate (Giacomini et al., 2007).

Structural Studies of Nicotinoids

Investigations into the structure and conformation of nicotinoids, such as cotinine and nicotine, can provide insights into how the addition of functional groups, like those in methyl nicotinate, might affect their biochemical and pharmacological roles. Such studies help understand the molecular properties of these compounds (Uriarte et al., 2017).

Epigenetic Changes in Insects

Research on neonicotinoids, which are related to nicotinamide derivatives, has shown that these compounds can induce epigenetic changes in bees. Although not directly about methyl nicotinoylacetate, this research highlights the broader impacts of nicotinic compounds on DNA methylation and gene expression (Bebane et al., 2019).

Inhibition of NNMT for Metabolic Disorders

A study on inhibiting NNMT, the enzyme that catalyzes the methylation of nicotinamide, demonstrated metabolic benefits, including insulin sensitization and glucose modulation. This suggests the importance of the methylation process of nicotinamide compounds in metabolic health (Kannt et al., 2018).

Skin Blood Flow Response

The vasodilatory effects of topically applied methyl nicotinate on the skin have been characterized, providing insights into its potential use in assessing microcirculation and skin viability. Understanding these mechanisms helps in evaluating its efficacy and safety for topical applications (Elawa et al., 2019).

Emerging Therapeutic Target: NNMT

NNMT's role in diseases like cancer makes it an emerging therapeutic target. The development of inhibitors against NNMT could be critical for treating conditions where nicotinamide methylation is involved. This research sheds light on the importance of targeting enzymes related to the metabolism of compounds like methyl nicotinate for therapeutic purposes (Gao et al., 2021).

Microvascular Response in Skin

Methyl nicotinate's effects on the skin's microvascular response have been studied, emphasizing its potential use in assessing the health and viability of skin microcirculation. This research is particularly relevant for understanding the localized impact of methyl nicotinate on the skin's vascular system (Elawa et al., 2019).

Niacin Skin Flushing

The skin reactions to niacin, including methyl nicotinate, have been compared in different patient populations, including those with schizophrenia and depression. This research provides insights into the dermatological reactions elicited by nicotinamide derivatives and their potential diagnostic applications (Bosveld-van Haandel et al., 2006).

Predictive Biomarker for NAMPT Inhibitors

Research on NAMPT inhibitors, which interact with nicotinamide metabolism, identified NAPRT1 expression as a predictive biomarker. This work highlights the importance of understanding the genetic and epigenetic landscape related to nicotinamide metabolism, potentially relevant for methyl nicotinate (Shames et al., 2013).

Mechanism of Action

Properties

IUPAC Name

methyl 3-oxo-3-pyridin-3-ylpropanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO3/c1-13-9(12)5-8(11)7-3-2-4-10-6-7/h2-4,6H,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUQKVXRLRKKRPL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CC(=O)C1=CN=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1068986
Record name Methyl nicotinoylacetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1068986
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

179.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

54950-20-8
Record name Methyl β-oxo-3-pyridinepropanoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=54950-20-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3-Pyridinepropanoic acid, beta-oxo-, methyl ester
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054950208
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Pyridinepropanoic acid, .beta.-oxo-, methyl ester
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Methyl nicotinoylacetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1068986
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Pyridinepropanoic acid, β-oxo-, methyl ester
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.106.683
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl nicotinoylacetate
Reactant of Route 2
Reactant of Route 2
Methyl nicotinoylacetate
Reactant of Route 3
Reactant of Route 3
Methyl nicotinoylacetate
Reactant of Route 4
Reactant of Route 4
Methyl nicotinoylacetate
Reactant of Route 5
Reactant of Route 5
Methyl nicotinoylacetate
Reactant of Route 6
Reactant of Route 6
Methyl nicotinoylacetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.